Cas no 89541-67-3 (2(1H)-Pyrazinone, 5-(4-isocyanatophenyl)-)

2(1H)-Pyrazinone, 5-(4-isocyanatophenyl)- structure
89541-67-3 structure
Product name:2(1H)-Pyrazinone, 5-(4-isocyanatophenyl)-
CAS No:89541-67-3
MF:C11H7N3O2
MW:213.19218
CID:597239
PubChem ID:20208661

2(1H)-Pyrazinone, 5-(4-isocyanatophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrazinone, 5-(4-isocyanatophenyl)-
    • 5-(4-isocyanatophenyl)-1H-pyrazin-2-one
    • 89541-67-3
    • 5-(4-Isocyanatophenyl)pyrazin-2(1H)-one
    • SCHEMBL7394822
    • WZMVLXLDHNXDFQ-UHFFFAOYSA-N
    • 5-[4-(isocyanato)phenyl]-2(1H)-pyrazinone
    • DTXSID90603584
    • Inchi: InChI=1S/C11H7N3O2/c15-7-14-9-3-1-8(2-4-9)10-5-13-11(16)6-12-10/h1-6H,(H,13,16)
    • InChI Key: WZMVLXLDHNXDFQ-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C2=CNC(=O)C=N2)N=C=O

Computed Properties

  • Exact Mass: 213.053826475g/mol
  • Monoisotopic Mass: 213.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.9Ų
  • XLogP3: 1.7

2(1H)-Pyrazinone, 5-(4-isocyanatophenyl)- Related Literature

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